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Get Quote

A Note on Nomenclature: The topic "2-chloro-5-methylphenoxy propanamide" is structurally

ambiguous. This guide will focus on the most chemically plausible isomer, 2-(2-chloro-5-
methylphenoxy)propanamide, based on common synthetic routes for related agrochemical

and pharmaceutical compounds. The IUPAC name and structure are explicitly defined herein

for clarity.

Introduction
Derivatives of phenoxyalkanoic acids represent a cornerstone in the development of modern

agrochemicals and pharmaceuticals. Their structural versatility allows for fine-tuning of

biological activity, leading to applications ranging from selective herbicides to anti-inflammatory

agents. This guide provides a detailed technical overview of 2-(2-chloro-5-
methylphenoxy)propanamide, a molecule situated at the intersection of these fields. As a

senior application scientist, my objective is to present not just the "what" but the "why"—the

causal logic behind its synthesis, analysis, and potential function. This document is intended for

researchers and development professionals who require a deep, actionable understanding of

this compound class.
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Physicochemical Properties and Molecular
Characteristics
The molecular structure of 2-(2-chloro-5-methylphenoxy)propanamide dictates its physical

behavior and, consequently, its handling, formulation, and biological interactions. The core

structure consists of a propanamide moiety linked via an ether bond to a 2-chloro-5-

methylphenol ring.

The molecular formula for the assumed structure is C₁₀H₁₂ClNO₂. From this, we can calculate

its precise molecular weight and other key identifiers. A summary of its computed and

estimated physicochemical properties is presented below, with data for its parent acid,

Mecoprop, provided for context.

Property
2-(2-chloro-5-
methylphenoxy)propanami
de (Target)

2-(4-chloro-2-
methylphenoxy)propanoic
acid (Mecoprop)[1][2][3]

Molecular Formula C₁₀H₁₂ClNO₂ C₁₀H₁₁ClO₃

Molecular Weight 213.66 g/mol 214.65 g/mol

Monoisotopic Mass 213.05566 Da 214.03967 Da

Appearance
White to off-white solid

(Predicted)
Colorless to white crystals

Melting Point (°C) Estimated: 90-110 93-95

Boiling Point (°C) >300 (Predicted) ~308 (Rough estimate)

Water Solubility Low to moderate (Predicted) 895 mg/L at 25 °C

LogP (Octanol/Water) ~2.9 (Predicted) 3.13

SMILES
CC(C(=O)N)OC1=C(C=C(C=C

1)C)Cl

CC(C(=O)O)OC1=CC=C(Cl)C

=C1C

InChI Key (Not available)
WNTGYJSOUMFZEP-

UHFFFAOYSA-N
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Synthesis and Mechanistic Considerations
The synthesis of 2-(2-chloro-5-methylphenoxy)propanamide is logically approached as a

two-stage process: first, the creation of the phenoxypropanoic acid intermediate, followed by its

amidation. This strategy provides a high degree of purity and control over the final product.

Stage 1: Williamson Ether Synthesis of 2-(2-chloro-5-
methylphenoxy)propanoic acid
This classic etherification reaction forms the core C-O-C bond. The mechanism involves the

nucleophilic attack of a phenoxide ion on an alkyl halide.

Rationale: The reaction between 2-chloro-5-methylphenol and an α-halopropionate (like

(R,S)-2-chloropropionic acid) is a well-established and efficient method for creating the

aryloxyphenoxypropionate scaffold.[4] The use of a base is critical to deprotonate the phenol,

forming the more nucleophilic phenoxide. The choice of solvent and temperature is crucial

for optimizing yield and minimizing side reactions.

Deprotonation: To a stirred solution of 2-chloro-5-methylphenol (1.0 eq) in a suitable solvent

(e.g., acetone or ethanol), add a strong base such as sodium hydroxide (1.1 eq) in water.

Reaction Mixture: Heat the mixture to reflux (approx. 80-90°C) for 1 hour to ensure complete

formation of the sodium 2-chloro-5-methylphenoxide salt.

Nucleophilic Substitution: Add (R,S)-2-chloropropionic acid (1.05 eq) dropwise to the

refluxing solution. Maintain reflux for 12-24 hours. The reaction progress can be monitored

by Thin Layer Chromatography (TLC).

Work-up and Acidification: After cooling to room temperature, remove the solvent under

reduced pressure. Dissolve the resulting salt in water and wash with a non-polar solvent like

diethyl ether to remove any unreacted phenol.

Isolation: Acidify the aqueous layer to a pH < 2 with concentrated hydrochloric acid. The 2-

(2-chloro-5-methylphenoxy)propanoic acid will precipitate as a solid.

Purification: Filter the solid product, wash with cold water, and dry under vacuum.

Recrystallization from a suitable solvent system (e.g., toluene/hexane) can be performed to
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achieve high purity.[4]

Stage 2: Amidation of the Carboxylic Acid Intermediate
The conversion of the carboxylic acid to the primary amide is a fundamental transformation in

organic synthesis. This typically requires activating the carboxyl group to make it more

susceptible to nucleophilic attack by ammonia.

Rationale: Direct reaction of a carboxylic acid with ammonia is generally unfavorable.

Activation is required. A common and effective method involves converting the carboxylic

acid to an acyl chloride using a reagent like thionyl chloride (SOCl₂). The highly reactive acyl

chloride then readily reacts with ammonia to form the amide with high yield.

Activation: In a fume hood, suspend the 2-(2-chloro-5-methylphenoxy)propanoic acid (1.0

eq) in an inert solvent like dichloromethane (DCM). Add thionyl chloride (1.2 eq) dropwise at

0°C.

Acyl Chloride Formation: Allow the reaction to warm to room temperature and then gently

reflux for 2-3 hours until gas evolution ceases. The solvent and excess thionyl chloride can

be removed by rotary evaporation to yield the crude acyl chloride.

Amidation: Dissolve the crude acyl chloride in an anhydrous, aprotic solvent (e.g., DCM or

THF). Cool the solution to 0°C in an ice bath.

Nucleophilic Attack: Bubble anhydrous ammonia gas through the solution or add a solution

of ammonia in an organic solvent (e.g., 2M ammonia in methanol) dropwise. A white

precipitate of ammonium chloride will form.

Work-up: Once the reaction is complete (monitored by TLC), filter off the ammonium chloride

salt. Wash the filtrate with a dilute acid solution (e.g., 1M HCl) and then with a saturated

sodium bicarbonate solution to remove any unreacted starting material.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The resulting crude 2-(2-chloro-5-methylphenoxy)propanamide
can be purified by recrystallization or column chromatography.
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Caption: Two-stage synthesis of the target compound.

Analytical Methodologies
Ensuring the purity and confirming the identity of the synthesized compound is paramount. A

multi-step analytical approach combining chromatographic separation with spectroscopic

detection is standard practice for this class of molecules.

Workflow for Purity and Identity Confirmation
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Sample Preparation: Dissolve a precisely weighed sample of the final product in a suitable

solvent, such as acetonitrile or methanol, to a known concentration (e.g., 1 mg/mL).

Chromatographic Separation (HPLC): High-Performance Liquid Chromatography is the

method of choice for assessing purity.

Column: A reverse-phase C18 column is typically effective.

Mobile Phase: A gradient elution using a mixture of water (often with 0.1% formic acid for

better peak shape) and acetonitrile is common.

Detection: A Diode-Array Detector (DAD) or UV detector set to scan across a range of

wavelengths (e.g., 220-300 nm) will provide a chromatogram where the area of the main

peak relative to any impurity peaks indicates the purity.

Mass Spectrometry (MS) Confirmation: Coupling the HPLC to a mass spectrometer (LC-MS)

provides definitive structural confirmation.

Ionization: Electrospray Ionization (ESI) in positive mode is expected to show the

protonated molecule [M+H]⁺ at an m/z corresponding to the compound's molecular weight

(214.06 for the C₁₀H₁₂ClNO₂ isotopologue).

Fragmentation: Tandem MS (MS/MS) can be used to fragment the parent ion, yielding a

characteristic pattern that confirms the structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide the most

detailed structural information, confirming the connectivity of all atoms in the molecule.
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Caption: Standard analytical workflow for compound validation.

Potential Applications and Biological Rationale
The structural motifs within 2-(2-chloro-5-methylphenoxy)propanamide suggest potential

biological activity in two primary domains: agrochemicals and pharmaceuticals.

Agrochemicals: Herbicidal Activity
The phenoxypropanoic acid scaffold is the basis for the "fop" family of herbicides, which are

known inhibitors of the acetyl-CoA carboxylase (ACCase) enzyme in grasses. However, the

parent acid of the target compound is more closely related to auxinic herbicides like Mecoprop.

[1][3]

Mechanism of Action (Hypothesized): Like other auxinic herbicides, 2-(2-chloro-5-

methylphenoxy)propanoic acid (the precursor) mimics the natural plant hormone indole-3-

acetic acid (IAA). It causes uncontrolled cell division and growth in broadleaf weeds, leading

to vascular tissue disruption and eventual plant death.[3][5] Grasses are typically tolerant.
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The amide derivative, 2-(2-chloro-5-methylphenoxy)propanamide, could act as a pro-

herbicide, being hydrolyzed in the plant to the active carboxylic acid form. This metabolic

conversion is a common strategy to improve uptake and translocation within the plant.[5]

Pharmaceutical Development: Intermediate
Phenoxyamide structures are prevalent in a wide range of biologically active molecules and

serve as critical building blocks, or intermediates, for more complex Active Pharmaceutical

Ingredients (APIs).[6][7][8]

Rationale for Use: The compound contains several functional handles (amide, ether,

aromatic ring) that can be further modified. The specific substitution pattern (chloro and

methyl groups) influences the molecule's lipophilicity and electronic properties, which can be

leveraged to achieve desired binding characteristics in a drug target. Such intermediates are

valuable in medicinal chemistry for building libraries of related compounds for screening

against various biological targets, including enzymes and receptors.[9][10]

Conclusion
2-(2-chloro-5-methylphenoxy)propanamide is a compound of significant interest, embodying

a structural framework with proven utility in both agriculture and medicine. Its synthesis is

achievable through robust, well-documented chemical transformations, and its characterization

relies on standard, high-confidence analytical techniques. While its specific biological activities

require empirical validation, its close relationship to established auxinic herbicides suggests a

high probability of similar function. Furthermore, its value as a versatile chemical intermediate

provides a compelling rationale for its synthesis and study within drug discovery programs. This

guide has aimed to provide the foundational, scientifically-grounded knowledge necessary for

researchers to confidently engage with this molecule and its broader chemical class.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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